Cas no 2229080-05-9 (3-{4-methoxy-3-(trifluoromethyl)phenylmethyl}azetidin-3-ol)

• Product Name: 3-{4-methoxy-3-(trifluoromethyl)phenylmethyl}azetidin-3-ol
• CAS No: 2229080-05-9
• MF: C₁₂H₁₄F₃NO₂
• MW: 261.240273952484
• CID: 5804567
• PubChem ID: 165883653
• Update Time: 2025-06-12

3-{4-methoxy-3-(trifluoromethyl)phenylmethyl}azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{4-methoxy-3-(trifluoromethyl)phenylmethyl}azetidin-3-ol
• 3-{[4-methoxy-3-(trifluoromethyl)phenyl]methyl}azetidin-3-ol
• 2229080-05-9
• EN300-1969400

• Inchi： 1S/C12H14F3NO2/c1-18-10-3-2-8(4-9(10)12(13,14)15)5-11(17)6-16-7-11/h2-4,16-17H,5-7H2,1H3
• InChI Key： POYLBDBUUUGKFF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)CC1(CNC1)O)OC)(F)F

Computed Properties

• Exact Mass: 261.09766318g/mol
• Monoisotopic Mass: 261.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-{4-methoxy-3-(trifluoromethyl)phenylmethyl}azetidin-3-ol

Comprehensive Overview of 3-{4-methoxy-3-(trifluoromethyl)phenylmethyl}azetidin-3-ol (CAS No. 2229080-05-9): Properties, Applications, and Research Insights

The compound 3-{4-methoxy-3-(trifluoromethyl)phenylmethyl}azetidin-3-ol (CAS No. 2229080-05-9) is a structurally unique azetidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Characterized by its azetidin-3-ol core and 4-methoxy-3-(trifluoromethyl)phenylmethyl substituent, this molecule exhibits intriguing physicochemical properties, making it a subject of interest for drug discovery and material science applications.

Recent trends in small molecule drug development have highlighted the importance of azetidine-containing compounds due to their enhanced metabolic stability and bioavailability compared to traditional heterocycles. The presence of the trifluoromethyl group in this compound is particularly noteworthy, as this moiety is frequently employed in modern medicinal chemistry to improve membrane permeability and binding affinity. Researchers investigating CNS-targeting pharmaceuticals or GPCR modulators may find this scaffold especially relevant, given the increasing demand for novel neuroactive compounds.

From a synthetic chemistry perspective, the azetidin-3-ol ring system presents both challenges and opportunities. The strained four-membered ring requires careful optimization of reaction conditions, while the hydroxyl group at the 3-position offers multiple possibilities for further functionalization. Many synthetic chemists searching for efficient azetidine synthesis methods or stereoselective ring formation techniques could benefit from studying this compound's preparation and derivatization.

The 4-methoxy-3-(trifluoromethyl)phenyl moiety contributes significantly to the compound's electronic properties and potential biological activity. This aromatic system, featuring both electron-donating (methoxy) and electron-withdrawing (trifluoromethyl) groups, creates an interesting electronic profile that may influence intermolecular interactions. Such characteristics are particularly valuable for researchers working on structure-activity relationship studies or molecular docking simulations.

In the context of current pharmaceutical trends, this compound aligns with several important research directions. The growing interest in fluorinated pharmaceuticals (accounting for approximately 30% of recent drug approvals) makes the trifluoromethyl group particularly relevant. Additionally, the compound's potential as a bioisostere for more conventional heterocycles could make it valuable in lead optimization programs, especially for targets where traditional scaffolds show limitations.

From an analytical chemistry standpoint, the characterization of 3-{4-methoxy-3-(trifluoromethyl)phenylmethyl}azetidin-3-ol presents interesting challenges. The 19F NMR spectrum would be particularly informative due to the presence of the CF3 group, while mass spectrometry techniques could help elucidate its fragmentation pattern. Researchers investigating advanced analytical techniques for fluorinated compounds might find this molecule a useful case study.

The compound's potential applications extend beyond pharmaceuticals. In materials science, the combination of its aromatic system and polar functional groups could make it interesting for developing specialty polymers or liquid crystal materials. The azetidine ring might contribute to unique material properties, possibly affecting thermal stability or optical characteristics.

For researchers considering scale-up synthesis, the compound's stability profile and purification requirements would be critical factors. The presence of both basic (azetidine nitrogen) and acidic (hydroxyl proton) centers suggests that pH control during processing might be important. These considerations are particularly relevant for those searching for process chemistry optimization strategies or quality control methods for similar compounds.

In conclusion, 3-{4-methoxy-3-(trifluoromethyl)phenylmethyl}azetidin-3-ol (CAS No. 2229080-05-9) represents a fascinating case study in modern heterocyclic chemistry. Its structural features align with several current research priorities, including fluorinated drug development, constrained ring systems, and multi-functional scaffolds. As the pharmaceutical industry continues to explore novel chemical space, compounds like this will likely play increasingly important roles in addressing unmet medical needs and advancing material science applications.